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  4. [2S,(-)]-2β-(3-Furanyl)-6β-(β-D-glucopyranosyloxy)-1,4,4aα,5,6,6a,9,10,10aα,10b-decahydro-9α-hydroxy
[2S,(-)]-2β-(3-Furanyl)-6β-(β-D-glucopyranosyloxy)-1,4,4aα,5,6,6a,9,10,10aα,10b-decahydro-9α-hydroxy [2S,(-)]-2β-(3-Furanyl)-6β-(β-D-glucopyranosyloxy)-1,4,4aα,5,6,6a,9,10,10aα,10b-decahydro-9α-hydroxy
Brand Name: Vulcanchem
CAS No.: 104901-05-5
VCID: VC0010906
InChI: InChI=1S/C27H36O12/c1-26-9-16(12-4-5-36-11-12)37-24(34)14(26)8-19(39-25-22(32)21(31)20(30)17(10-28)38-25)27(2)15(23(33)35-3)6-13(29)7-18(26)27/h4-6,11,13-14,16-22,25,28-32H,7-10H2,1-3H3/t13-,14+,16-,17+,18-,19+,20+,21-,22+,25-,26+,27-/m0/s1
SMILES: CC12CC(OC(=O)C1CC(C3(C2CC(C=C3C(=O)OC)O)C)OC4C(C(C(C(O4)CO)O)O)O)C5=COC=C5
Molecular Formula: C27H36O12
Molecular Weight: 552.573

[2S,(-)]-2β-(3-Furanyl)-6β-(β-D-glucopyranosyloxy)-1,4,4aα,5,6,6a,9,10,10aα,10b-decahydro-9α-hydroxy

CAS No.: 104901-05-5

Main Products

VCID: VC0010906

Molecular Formula: C27H36O12

Molecular Weight: 552.573

[2S,(-)]-2β-(3-Furanyl)-6β-(β-D-glucopyranosyloxy)-1,4,4aα,5,6,6a,9,10,10aα,10b-decahydro-9α-hydroxy - 104901-05-5

CAS No. 104901-05-5
Product Name [2S,(-)]-2β-(3-Furanyl)-6β-(β-D-glucopyranosyloxy)-1,4,4aα,5,6,6a,9,10,10aα,10b-decahydro-9α-hydroxy
Molecular Formula C27H36O12
Molecular Weight 552.573
IUPAC Name methyl (2S,4aS,6R,6aR,9R,10aS,10bS)-2-(furan-3-yl)-9-hydroxy-6a,10b-dimethyl-4-oxo-6-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,2,4a,5,6,9,10,10a-octahydrobenzo[f]isochromene-7-carboxylate
Standard InChI InChI=1S/C27H36O12/c1-26-9-16(12-4-5-36-11-12)37-24(34)14(26)8-19(39-25-22(32)21(31)20(30)17(10-28)38-25)27(2)15(23(33)35-3)6-13(29)7-18(26)27/h4-6,11,13-14,16-22,25,28-32H,7-10H2,1-3H3/t13-,14+,16-,17+,18-,19+,20+,21-,22+,25-,26+,27-/m0/s1
Standard InChIKey XUOAZZCHOKUHCF-FVAQCFFJSA-N
SMILES CC12CC(OC(=O)C1CC(C3(C2CC(C=C3C(=O)OC)O)C)OC4C(C(C(C(O4)CO)O)O)O)C5=COC=C5
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Last Modified Aug 20 2021
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